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Compound of Interest

Compound Name:
2-(4-

Methoxyphenyl)acetohydrazide

Cat. No.: B1348835 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety protocols,

operational guidelines, and disposal plans for 2-(4-Methoxyphenyl)acetohydrazide.

Hazard Identification and Safety Summary
2-(4-Methoxyphenyl)acetohydrazide is a chemical compound that requires careful handling

due to its potential health hazards. The Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) provides a clear summary of the risks associated with this

substance.[1]

GHS Hazard Classification[1]
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation

GHS Pictogram:

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 2-(4-Methoxyphenyl)acetohydrazide.[2][3][4][5][6]

Recommended Personal Protective Equipment
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Body Part Required PPE Material/Standard Specifications

Hands
Chemical-resistant

gloves

Nitrile or Neoprene

rubber

Inspect gloves before

use. Change

immediately if

contaminated.

Eyes/Face
Safety goggles and/or

face shield
ANSI Z87.1 compliant

Must be worn to

protect from splashes.

Body

Laboratory coat,

chemical-resistant

apron or coveralls

Cotton-based, flame-

resistant

Ensure full coverage

of arms.

Respiratory
NIOSH-approved

respirator
N95 or higher

Required when

handling powders

outside of a fume

hood or when

ventilation is

inadequate.

Feet Closed-toe shoes
Leather or chemical-

resistant material

Shoes must fully

cover the feet.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: All handling of 2-(4-Methoxyphenyl)acetohydrazide powder should

be conducted in a certified chemical fume hood to minimize inhalation exposure.[7] Ensure

that an eyewash station and safety shower are readily accessible.[8]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[2] Keep it away from incompatible materials such as strong oxidizing agents and acids.

[2]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the

laboratory.[2] Contaminated clothing should be removed immediately and washed before

reuse.[2]
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Spill Management:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep up the material to avoid generating dust and place it

in a suitable, labeled container for disposal.[7][8]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:

Disposal of 2-(4-Methoxyphenyl)acetohydrazide and its containers must be handled as

hazardous waste.[7]

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Licensed Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.[9] Incineration is often the preferred method for such compounds.[9]

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Biological Context
2-(4-Methoxyphenyl)acetohydrazide often serves as a precursor in the synthesis of more

complex molecules with potential biological activities. The following workflow illustrates a

general experimental approach found in the literature.
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Synthesis of Derivatives

Biological Evaluation

2-(4-Methoxyphenyl)acetohydrazide Esterification with an alcohol
Step 1

Hydrazinolysis with hydrazine hydrate
Step 2

Condensation with an aldehyde or ketone
Step 3

Hydrazone Derivative

Antimicrobial Assays

Anticancer Assays

Antioxidant Assays

Click to download full resolution via product page

A generalized workflow for the synthesis and biological evaluation of 2-(4-
Methoxyphenyl)acetohydrazide derivatives.

This workflow begins with the starting material, 2-(4-Methoxyphenyl)acetohydrazide, which

undergoes a series of chemical reactions to produce hydrazone derivatives.[10][11] These

derivatives are then commonly screened for various biological activities, such as antimicrobial,

anticancer, and antioxidant properties.[12][13][14]

Potential Mechanism of Action: Apoptosis Induction
Hydrazone derivatives synthesized from 2-(4-Methoxyphenyl)acetohydrazide have been

investigated for their potential to induce apoptosis in cancer cells. The diagram below illustrates

a simplified, logical pathway of how such a compound might exert its cytotoxic effects.
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Hydrazone Derivative

Cancer Cell

Enters

Cellular Target
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Interacts with
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Initiates

Caspase Activation

Leads to

Apoptosis
(Programmed Cell Death)

Executes
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A logical diagram of a potential apoptosis pathway induced by a hydrazone derivative.

This pathway suggests that the hydrazone derivative enters a cancer cell and interacts with a

specific cellular target. This interaction triggers a signaling cascade that leads to the activation

of caspases, which are key enzymes in the execution of apoptosis, or programmed cell death.

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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